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Compound of Interest

Compound Name: (R)-Tco4-peg7-NH2

Cat. No.: B15621764

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the bifunctional crosslinker, (R)-
Tco4-peg7-NH2, a valuable tool in the field of bioconjugation and drug development. This

molecule incorporates a strained trans-cyclooctene (TCO) moiety, a seven-unit polyethylene

glycol (PEG) spacer, and a primary amine, offering a unique combination of reactivity, solubility,

and versatility for creating complex biomolecular architectures.

Introduction to (R)-Tco4-peg7-NH2
(R)-Tco4-peg7-NH2 is a heterobifunctional crosslinker designed for advanced bioconjugation

applications. Its two key functional groups, the TCO and the primary amine, allow for sequential

or orthogonal conjugation strategies. The TCO group participates in an exceptionally fast and

selective bioorthogonal reaction with tetrazine-functionalized molecules, a cornerstone of "click

chemistry."[1][2] The primary amine provides a versatile handle for conjugation to various

functional groups, most commonly carboxyl groups on proteins or other biomolecules, through

amide bond formation.

The inclusion of a PEG7 spacer enhances the aqueous solubility of the crosslinker and the

resulting conjugate, mitigates potential steric hindrance, and can improve the pharmacokinetic
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properties of therapeutic conjugates by reducing aggregation and immunogenicity.[3][4][5]

Core Properties and Specifications
While specific data for (R)-Tco4-peg7-NH2 is not widely published, the properties of similar

TCO-PEG-amine linkers provide a strong indication of its expected characteristics.

Property Representative Value/Information

Molecular Weight ~560 g/mol (Calculated for C29H52N2O9)

Purity Typically >95%

Solubility Soluble in aqueous buffers, DMSO, DMF

Storage

Recommended storage at -20°C, desiccated,

and protected from light. TCO compounds have

a limited shelf life due to potential isomerization.

TCO Reactivity
Highly reactive towards tetrazines via inverse-

electron-demand Diels-Alder (iEDDA) reaction.

Amine Reactivity

Reactive with activated carboxylic acids (e.g.,

NHS esters) or with carboxylic acids in the

presence of coupling agents (e.g., EDC, DCC)

to form stable amide bonds.

Reaction Kinetics and Stability
The TCO-tetrazine ligation is renowned for its extraordinary speed, with second-order rate

constants that are among the fastest known in bioorthogonal chemistry. This rapid reactivity

allows for efficient conjugation at low biomolecule concentrations.[6][7]
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Parameter Representative Value Reference(s)

Second-Order Rate Constant

(k2)

10³ - 10⁶ M⁻¹s⁻¹ (with various

tetrazines)
[8][9]

Reaction Time
Minutes to a few hours at room

temperature
[10]

Stability

TCO moiety is susceptible to

isomerization to the unreactive

cis-cyclooctene (CCO) form,

particularly in the presence of

thiols or certain metal ions.

The PEG spacer can enhance

stability.

[11][12]

Experimental Protocols
The following protocols provide a general framework for the use of (R)-Tco4-peg7-NH2 in a

two-step bioconjugation workflow. Optimization will be required for specific applications.

Conjugation of (R)-Tco4-peg7-NH2 to a Carboxyl-
Containing Biomolecule (e.g., Protein)
This protocol describes the conjugation of the amine group of the crosslinker to a carboxyl

group on a protein using EDC/NHS chemistry.

Materials:

Protein with accessible carboxyl groups (e.g., on aspartic or glutamic acid residues)

(R)-Tco4-peg7-NH2

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

N-hydroxysuccinimide (NHS)

Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0
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Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Anhydrous DMSO or DMF

Desalting columns

Procedure:

Protein Preparation: Dissolve the protein in Activation Buffer.

Activation of Carboxyl Groups:

Add a 100-fold molar excess of EDC and a 50-fold molar excess of NHS to the protein

solution.

Incubate for 15 minutes at room temperature.

Removal of Excess Activation Reagents: Immediately remove excess EDC and NHS using a

desalting column equilibrated with Reaction Buffer.

Conjugation Reaction:

Prepare a 10 mM stock solution of (R)-Tco4-peg7-NH2 in anhydrous DMSO or DMF.

Add a 10- to 20-fold molar excess of the (R)-Tco4-peg7-NH2 stock solution to the

activated protein solution.

Incubate for 2 hours at room temperature with gentle mixing.

Quenching of Reaction: Add Quenching Buffer to a final concentration of 50 mM to quench

any unreacted NHS-activated carboxyl groups. Incubate for 15 minutes.

Purification: Remove excess crosslinker using a desalting column or dialysis. The TCO-

functionalized protein is now ready for the next step.

TCO-Tetrazine Click Reaction
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This protocol describes the reaction of the TCO-functionalized biomolecule with a tetrazine-

modified molecule.

Materials:

TCO-functionalized biomolecule (from section 4.1)

Tetrazine-modified molecule of interest

Reaction Buffer: PBS, pH 7.4

Procedure:

Reactant Preparation: Dissolve the TCO-functionalized biomolecule and the tetrazine-

modified molecule in the Reaction Buffer.

Click Reaction:

Mix the TCO-functionalized biomolecule and the tetrazine-modified molecule at a desired

molar ratio (a 1.1 to 1.5-fold molar excess of the tetrazine-modified molecule is often

used).

Incubate at room temperature for 30 minutes to 2 hours. The reaction progress can

sometimes be monitored by the disappearance of the characteristic color of the tetrazine.

Purification (Optional): The resulting conjugate can be purified by size-exclusion

chromatography if necessary to remove any unreacted components.

Visualizations
Signaling Pathways and Reaction Mechanisms
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Mechanism of TCO-Tetrazine Ligation

Trans-Cyclooctene (TCO)

Inverse-Electron-Demand
Diels-Alder Cycloaddition

Tetrazine

Dihydropyridazine Intermediate

[4+2]

Retro-Diels-Alder

Nitrogen Gas (N2) Stable Conjugate

Click to download full resolution via product page

Caption: The inverse-electron-demand Diels-Alder (iEDDA) reaction between TCO and

tetrazine.

Experimental Workflows
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General Experimental Workflow for Bioconjugation

Step 1: TCO Functionalization

Step 2: TCO-Tetrazine Ligation

Protein with Carboxyl Group

Activate with EDC/NHS

NHS-Activated Protein

Add (R)-Tco4-peg7-NH2

TCO-Functionalized Protein

Purify

Purified TCO-Protein

Click Reaction

Tetrazine-Modified Molecule

Final Conjugate

Purify (Optional)

Click to download full resolution via product page

Caption: A two-step workflow for conjugating a protein using (R)-Tco4-peg7-NH2.
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Applications in Research and Drug Development
The unique properties of (R)-Tco4-peg7-NH2 make it a powerful tool for a variety of

applications, including:

Antibody-Drug Conjugates (ADCs): The crosslinker can be used to attach cytotoxic drugs to

antibodies for targeted cancer therapy.[13]

Molecular Imaging: Fluorophores or imaging agents can be conjugated to targeting

molecules for in vivo imaging applications.[4]

Protein-Protein Conjugation: Creation of well-defined protein conjugates for studying protein

interactions or creating novel bifunctional proteins.[10]

Surface Immobilization: Attachment of biomolecules to surfaces for the development of

biosensors and diagnostic assays.[14]

Conclusion
(R)-Tco4-peg7-NH2 is a versatile and powerful bifunctional crosslinker that leverages the

speed and selectivity of TCO-tetrazine click chemistry. Its primary amine functionality and

hydrophilic PEG spacer provide a robust platform for the construction of complex bioconjugates

for a wide range of applications in research and drug development. While the protocols and

data presented here provide a general guide, empirical optimization is crucial for achieving the

desired outcome in specific experimental contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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